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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of L-Alanine-1-13C, a stable isotope-labeled
amino acid crucial for metabolic research. It details its chemical properties, applications, and
the experimental protocols for its use in tracing metabolic pathways, particularly in the context
of cancer metabolism and hepatic function.

Introduction to L-Alanine-1-13C

L-Alanine-1-13C is a non-radioactive, stable isotope-labeled form of the amino acid L-alanine,
where the carbon atom at the carboxyl position (C1) is replaced with a 3C isotope. This
isotopic enrichment allows researchers to trace the metabolic fate of alanine in biological
systems using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass
spectrometry (MS).[1] As a key player in the glucose-alanine cycle, L-alanine is integral to the
transport of nitrogen and carbon between muscle and liver.[2][3] Its labeled counterpart, L-
Alanine-1-13C, serves as a powerful probe to elucidate fundamental metabolic pathways and
their alterations in disease states.
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Chemical and Physical Properties

L-Alanine-1-13C shares nearly identical chemical and physical properties with its unlabeled
form, with the primary difference being its molecular weight due to the presence of the 13C

isotope.
Property Value Reference
Chemical Formula C213CH7NO2 [4]
Molecular Weight 90.09 g/mol [4]
CAS Number 21764-56-7
Appearance Solid
Melting Point 314.5 °C (decomposes)
Isotopic Purity Typically =99 atom % 13C

[0]25/D +14.5°, c =2in 1 M

Optical Activity Hel

Spectroscopic Data

The isotopic label in L-Alanine-1-13C provides a distinct signal in both NMR and mass
spectrometry, enabling its differentiation from the endogenous L-alanine pool.

Nuclear Magnetic Resonance (NMR) Spectroscopy

In 13C NMR spectroscopy, the labeled carboxyl carbon of L-Alanine-1-13C exhibits a
characteristic chemical shift. While the precise chemical shift can vary slightly depending on the
solvent and pH, the carboxyl carbon of alanine typically resonates in the range of 170-180

ppm. High-resolution solid-state 3C-NMR has been used to study the conformation and
dynamics of alanine residues in proteins.

Nucleus Typical Chemical Shift (ppm)

13C (carboxyl) ~176
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Mass Spectrometry (MS)

In mass spectrometry, the incorporation of 13C results in a predictable mass shift. L-Alanine-1-
13C will have a mass-to-charge ratio (m/z) that is one unit higher than unlabeled L-alanine
(M+1). This mass difference is readily detectable and allows for the quantification of isotopic
enrichment in metabolites derived from L-Alanine-1-13C. Tandem mass spectrometry (LC-
MS/MS) can be used to determine the isotopomer distributions of metabolites.

Compound Molecular Weight ( g/mol ) Expected Mass Shift
L-Alanine 89.09 M
L-Alanine-1-13C 90.09 M+1

Key Metabolic Pathways and Applications

L-Alanine-1-13C is a versatile tracer for studying central carbon metabolism, with applications
in various research areas, including cancer metabolism, diabetes, and liver diseases.

The Glucose-Alanine Cycle

The glucose-alanine cycle is a key metabolic pathway for the transfer of nitrogen and carbon
between muscle and the liver. In muscle, pyruvate derived from glycolysis is transaminated to
form alanine. This alanine is then transported to the liver, where it is converted back to pyruvate
for gluconeogenesis, and the nitrogen is incorporated into urea for excretion. L-Alanine-1-13C

is an excellent tracer for studying the flux through this cycle.
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Figure 1: The Glucose-Alanine Cycle.

Hyperpolarized **C Magnetic Resonance Imaging (MRI)

Hyperpolarized [1-13C]pyruvate and [1-'3C]alanine are emerging as powerful probes for in vivo
metabolic imaging using MRI. Hyperpolarization dramatically increases the NMR signal of 13C-
labeled compounds, enabling real-time monitoring of metabolic fluxes. Following injection of
hyperpolarized L-Alanine-1-13C, its conversion to pyruvate and subsequently to lactate and
bicarbonate can be observed, providing insights into enzyme activities (e.g., alanine
aminotransferase, lactate dehydrogenase) and cellular redox state. This technique holds great
promise for the non-invasive characterization of tumors and for monitoring treatment
responses.
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Experimental Protocols

Detailed methodologies are essential for obtaining reliable and reproducible results in
metabolic tracing studies using L-Alanine-1-13C.

General Experimental Workflow

The following diagram outlines a typical workflow for a metabolic tracing experiment using L-
Alanine-1-13C.
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Figure 2: General Experimental Workflow.

In Vitro Metabolic Labeling of Cultured Cells
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This protocol describes a general method for tracing the metabolism of L-Alanine-1-13C in

adherent cell cultures.

Materials:

Adherent cells of interest
Complete cell culture medium

Labeling medium: Base medium (e.g., DMEM) lacking unlabeled alanine, supplemented with
dialyzed fetal bovine serum and a known concentration of L-Alanine-1-13C.

Phosphate-buffered saline (PBS), pre-warmed to 37°C
Liquid nitrogen or dry ice

-80°C freezer

Extraction solvent: 80% methanol, pre-chilled to -80°C
Cell scrapers

Microcentrifuge tubes

Procedure:

Cell Seeding: Seed cells in multi-well plates at a density that will achieve approximately 80%
confluency at the time of the experiment.

Cell Growth: Culture cells in complete medium until they reach the desired confluency.

Medium Exchange: Aspirate the complete medium and wash the cells twice with pre-warmed
PBS.

Labeling: Add the pre-warmed labeling medium containing L-Alanine-1-13C to each well.

Incubation: Incubate the cells for a predetermined time course (e.g., 0, 1, 4, 8, 24 hours) to
monitor the kinetics of label incorporation.
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Metabolism Quenching: To stop all enzymatic reactions, rapidly aspirate the labeling medium
and immediately place the plate on dry ice or in liquid nitrogen.

Metabolite Extraction:
o Add ice-cold 80% methanol to each well.

o Scrape the cells into the methanol and transfer the cell suspension to a pre-chilled
microcentrifuge tube.

o Vortex thoroughly.

o Incubate at -20°C for at least 1 hour to precipitate proteins.

Sample Processing:

o Centrifuge the samples at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

o Transfer the supernatant, which contains the polar metabolites, to a new tube.

o Dry the metabolite extracts under a stream of nitrogen or using a vacuum concentrator.

Analysis: Resuspend the dried extracts in a suitable solvent for LC-MS/MS or NMR analysis.

In Vivo Metabolic Tracing in Animal Models

This protocol provides a general framework for in vivo stable isotope tracing studies in mice.

Materials:

Animal model (e.g., tumor-bearing mouse)
L-Alanine-1-13C sterile solution for injection/infusion
Anesthesia

Surgical tools for tissue collection

Liguid nitrogen
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e -80°C freezer

e Homogenizer

o Extraction solvent (e.g., 80% methanol, pre-chilled)

Procedure:

Acclimatization: Allow animals to acclimatize to the experimental conditions.

Tracer Administration: Administer L-Alanine-1-13C via intravenous (tail vein) infusion. The
infusion rate and duration should be optimized based on the specific research question and
animal model.

Tissue Collection: At the end of the infusion period, euthanize the animal and rapidly excise
the tissues of interest (e.g., tumor, liver, muscle).

Metabolism Quenching: Immediately freeze the collected tissues in liquid nitrogen to halt
metabolic activity.

Sample Storage: Store the frozen tissues at -80°C until metabolite extraction.
Metabolite Extraction:
o Weigh the frozen tissue.

o Homogenize the tissue in a pre-chilled tube with a defined volume of cold extraction
solvent.

o Incubate at -20°C for at least 1 hour.

Sample Processing:

o

Centrifuge the homogenate at high speed at 4°C.

[¢]

Collect the supernatant for analysis.

[¢]

Dry the extracts and prepare for MS or NMR analysis as described for the in vitro protocol.
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Hyperpolarized **C MRI Protocol Overview

This protocol outlines the key steps for performing a hyperpolarized 3C MRI study with L-
Alanine-1-13C.

Procedure:

Hyperpolarization: L-Alanine-1-13C is hyperpolarized using dynamic nuclear polarization
(DNP). This involves cooling the sample to near absolute zero in a strong magnetic field and
irradiating it with microwaves.

» Dissolution and Injection: The hyperpolarized sample is rapidly dissolved in a superheated
agueous solution to create an injectable formulation. This solution is then intravenously
injected into the subject.

o MRI Data Acquisition: Immediately following injection, a specialized 13C MRI sequence is
used to acquire dynamic images or spectra. This allows for the real-time visualization of the
conversion of hyperpolarized L-Alanine-1-13C to its metabolic products.

o Data Analysis: The acquired data is processed to generate metabolic maps and quantify the
rates of metabolic conversion, providing insights into tissue-specific metabolism.

Conclusion

L-Alanine-1-13C is an indispensable tool for researchers investigating cellular metabolism. Its
ability to be traced non-invasively in vivo with hyperpolarized MRI and with high sensitivity in
vitro using mass spectrometry provides a powerful approach to understanding the complexities
of metabolic pathways in health and disease. The detailed protocols and data presented in this
guide offer a solid foundation for the successful implementation of L-Alanine-1-13C in a variety
of research settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b1280924/docs?utm_src=pdf-body#l-alanine-1-13c-an-in-depth-technical-guide-for-researchers
https://www.benchchem.com/product/b1280924/docs?utm_src=pdf-body#l-alanine-1-13c-an-in-depth-technical-guide-for-researchers
https://www.benchchem.com/product/b1280924/docs?utm_src=pdf-body#l-alanine-1-13c-an-in-depth-technical-guide-for-researchers
https://www.benchchem.com/product/b1280924/docs?utm_src=pdf-body#l-alanine-1-13c-an-in-depth-technical-guide-for-researchers
https://www.benchchem.com/product/b1280924/docs?utm_src=pdf-body#l-alanine-1-13c-an-in-depth-technical-guide-for-researchers
https://www.benchchem.com/product/b1280924/docs?utm_src=pdf-body#l-alanine-1-13c-an-in-depth-technical-guide-for-researchers
https://www.benchchem.com/product/b1280924?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280924?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

References

e 1. medchemexpress.com [medchemexpress.com]

e 2. tuscany-diet.net [tuscany-diet.net]

e 3. Glucose-Alanine Cycle | Pathway - PubChem [pubchem.ncbi.nim.nih.gov]
e 4. L -Alanine-1-13C 13C 99atom 21764-56-7 [sigmaaldrich.com]

 To cite this document: BenchChem. [L-Alanine-1-13C: An In-depth Technical Guide for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1280924/docs#l-alanine-1-13c-an-in-depth-technical-
guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 11/12 Tech Support


https://www.medchemexpress.com/l-alanine-1-13c.html
https://www.tuscany-diet.net/2017/01/15/glucose-alanine-cycle/
https://pubchem.ncbi.nlm.nih.gov/pathway/PathBank:SMP0087221
https://www.sigmaaldrich.com/US/en/product/aldrich/489867
https://www.benchchem.com/product/b1280924/docs#l-alanine-1-13c-an-in-depth-technical-guide-for-researchers
https://www.benchchem.com/product/b1280924/docs#l-alanine-1-13c-an-in-depth-technical-guide-for-researchers
https://www.benchchem.com/product/b1280924/docs#l-alanine-1-13c-an-in-depth-technical-guide-for-researchers
https://www.benchchem.com/product/b1280924/docs#l-alanine-1-13c-an-in-depth-technical-guide-for-researchers
https://www.benchchem.com/product/b1280924?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280924?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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